NH4-6

• Molecular Formula: C33H59IN4O3S
• Molecular Weight: 718.8245
• IUPAC Name: (S)-2-(2-(((Benzyloxy)carbonyl)amino)-6-tetradecanethioamidohexanamido)-N,N,N-trimethylethan-1-aminium iodide
• InChI: InChI=1S/C33H58N4O3S.HI/c1-5-6-7-8-9-10-11-12-13-14-18-24-31(41)34-25-20-19-23-30(32(38)35-26-27-37(2,3)4)36-33(39)40-28-29-21-16-15-17-22-29;/h15-17,21-22,30H,5-14,18-20,23-28H2,1-4H3,(H2-,34,35,36,38,39,41);1H/t30-;/m0./s1
• InChI Key: FXGQEVADZSNURF-CZCBIWLKSA-N
• SMILES: C[N+](C)(C)CCNC([C@@H](NC(OCC1=CC=CC=C1)=O)CCCCNC(CCCCCCCCCCCCC)=S)=O.[I-]
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: NH4-6; NH4 6; NH46

Description

NH4-6 is a novel selective SIRT2 inhibitor with superior water solubility and better anticancer activity in cell culture.

Scientific Research Applications

• Proton Conduction in Porous Ionic Crystals NH4+ (ammonium ion) enhances proton conductivity in crystalline porous materials. These materials are used for various applications, including fuel cells and sensors. Introducing NH4+ into crystal structures like Keggin-type silicododecatungstate increases proton conductivity, particularly under high relative humidity conditions. This improvement is attributed to NH4+ forming hydrogen bonds and acting as a proton carrier (Miyazawa et al., 2018).

• Structures and Isomeric Transitions in NH4+(H2O) Clusters NH4+(H2O)3-6 cluster ions, which include ammonium ions, are studied for their structural isomers using vibrational predissociation spectroscopy. Understanding these structures is significant for applications in fields like atmospheric chemistry and molecular physics (Wang et al., 1998).

• Agricultural Applications Nitrogen on Wheat Population

  In agriculture, the application of (NH4)2HPO4 affects the Leaf Area Index (LAI) in wheat crops. This research provides insights into optimal nitrogen application strategies for maximizing wheat yield, particularly in regions with specific climatic conditions like warm winters (Guo Jing, 2010).

• Nitrogen Cycling in Ecosystems NH4+ plays a crucial role in nitrogen cycling in terrestrial ecosystems. Studies show correlations between NH4+ levels and various soil and microbial properties, impacting nitrogen mineralization and nitrification processes. This understanding is crucial for ecosystem management and conservation efforts (Booth et al., 2005).

• Treatment of Landfill Water In environmental applications, the treatment of landfill water with high NH4+ concentration is a significant challenge. Studies have explored the use of TiO2 as a catalyst in this context, addressing the effectiveness of various treatment processes and their impact on NH4+ concentrations (Kernani et al., 2014).

• Leaf Morphogenesis in Tobacco The form of nitrogen, such as NH4+, impacts leaf growth and morphogenesis in tobacco plants. Understanding these effects is essential for optimizing agricultural practices and improving crop yields (Walch-Liu et al., 2000).

• NH4+ Charge Storage in Covalent Organic Frameworks In the field of energy storage, NH4+ ions have been explored for their potential in aqueous batteries. Research into covalent organic frameworks (COFs) for NH4+ ion storage reveals high capacities and efficiencies, providing insights into advanced energy storage technologies (Tian et al., 2021).

• Effects of Nitrogen Forms on Tobacco Plant Growth The study of different nitrogen forms, including NH4+, on tobacco plants provides insights into their growth, transpiration, and nutrient uptake. Such research is crucial for developing effective fertilization strategies and understanding plant physiology (Wang et al., 2003).